Cas no 426225-93-6 (methyl 2-[(1R,4R)-4-hydroxycyclopent-2-en-1-yl]acetate)

• Product Name: methyl 2-[(1R,4R)-4-hydroxycyclopent-2-en-1-yl]acetate
• CAS No: 426225-93-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 928319
• PubChem ID: 55277664
• Update Time: 2025-04-19

methyl 2-[(1R,4R)-4-hydroxycyclopent-2-en-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl (1r,4r)-4-(hydroxymethyl)cyclopent-2-ene-1-carboxylate
• (+)-(1R,4S)-4-[6-amino-9H-purin-9yl]-2-cyclopentene-1-methanol
• (+)-Carbocyclic-2',3'-dideoxydidehydroadenosine
• (1R,3R)-1-hydroxy-3-(methyl-carboxymethyl)-4-cyclopentene
• (1R,4S)-4-(6-amino-9H-purin-9-yl)-2-cyclopentene-1-methanol
• (1R,4S)-4-hydroxycyclopent-2-en-1-essigsaeure-methylester
• (1R,cis)-4-(6-amino-9H-purin-9-yl)-2-cyclopentene-1-methanol
• 2-Cyclopentene-1-methan
• AC1LADF8
• CHEMBL111929
• CTK0E7034
• SureCN5997270
• methyl 2-[(1R,4R)-4-hydroxycyclopent-2-en-1-yl]acetate
• AKOS006329643
• METHYL(1R,4R)-4-(HYDROXYMETHYL)CYCLOPENT-2-ENE-1-CARBOXYLATE
• 426225-93-6
• MFCD09038005
• Methyl (1R,4R)-4-(hydroxy-methyl)cyclopent-2-ene-1-carboxylate

• Inchi： 1S/C8H12O3/c1-11-8(10)7-3-2-6(4-7)5-9/h2-3,6-7,9H,4-5H2,1H3/t6-,7-/m0/s1
• InChI Key： VBQMHKQWJRMQIP-BQBZGAKWSA-N
• SMILES： OC[C@H]1C=C[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 0.34400